Cas no 5495-87-4 (2-(tert-butyl)-9H-thioxanthen-9-one)
5495-87-4 structure
Product Name:2-(tert-butyl)-9H-thioxanthen-9-one
CAS No:5495-87-4
MF:C17H16OS
MW:268.373343467712
CID:943134
Update Time:2024-06-13
2-(tert-butyl)-9H-thioxanthen-9-one Chemical and Physical Properties
Names and Identifiers
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- 2-(tert-butyl)-9H-thioxanthen-9-one
- 3-tert-butyl-9H-thioxanthen-9-one
- Einecs 226-828-4
- 9H-Thioxanthen-9-one, 2-(1,1-dimethylethyl)-
- 2-tert-butyl-thioxanthen-9-one
-
- Inchi: 1S/C17H16OS/c1-17(2,3)11-8-9-15-13(10-11)16(18)12-6-4-5-7-14(12)19-15/h4-10H,1-3H3
- InChI Key: LFCIPFQOPWQEPF-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)SC2=C1C=C(C(C)(C)C)C=C2
Computed Properties
- Exact Mass: 268.09228
Experimental Properties
- PSA: 17.07
2-(tert-butyl)-9H-thioxanthen-9-one Related Literature
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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